Cas no 20047-75-0 (Chlormadinol)

• Product Name: Chlormadinol
• CAS No: 20047-75-0
• Molecular Formula: C₂₁H₂₉O₃Cl
• Molecular Weight: 364.90616
• CID: 825168
• PubChem ID: 20055454

Chlormadinol Properties

Names and Identifiers

• Chlormadinol
• 1-[(3S,8R,9S,10R,13S,14S,17R)-6-chloro-3,17-dihydroxy-10,13-dimethyl-1,2,3,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]ethanone
• Clogestone [INN:BAN]
• Clogestona
• 20047-75-0
• Clogestonum
• Clogestona [INN-Spanish]
• 6-Chloro-3beta,17-dihydroxypregna-4,6-dien-20-one
• DTXSID60173865
• Pregna-4,6-dien-20-one, 6-chloro-3,17-dihydroxy-, (3beta)-
• 0I88K7V2TF
• CLOGESTONE
• Clogestonum [INN-Latin]
• 6-CHLORO-3.BETA.,17-DIHYDROXYPREGNA-4,6-DIEN-20-ONE
• DTXCID0096356
• Q27236810
• Clogestona (INN-Spanish)
• PREGNA-4,6-DIENE-20-ONE, 3,17-DIHYDROXY-6-CHLORO-
• Clogestonum (INN-Latin)
• CLOGESTONE [INN]
• SCHEMBL138316
• UNII-0I88K7V2TF

• InChIKey： WZTUZRFSDWXDRM-IAGOJMRCSA-N
• Inchi： InChI=1S/C21H29ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h10-11,13-16,24-25H,4-9H2,1-3H3/t13-,14+,15-,16-,19+,20-,21-/m0/s1
• SMILES： CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(CCC34C)O)Cl)C)O

Computed Properties

• Exact Mass: 364.18100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 364.1805225g/mol
• Heavy Atom Count: 25
• Complexity: 683
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 3.97270
• PSA: 57.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives